Cas no 609-71-2 (2-hydroxypyridine-3-carboxylic acid)

2-Hydroxypyridine-3-carboxylic acid is a heterocyclic organic compound featuring both hydroxyl and carboxylic acid functional groups on a pyridine scaffold. This structure imparts versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chelating properties and ability to form stable metal complexes are advantageous in coordination chemistry. The compound's dual functionality allows for selective modifications, enabling applications in the development of bioactive molecules and ligands. High purity grades are available to meet rigorous research and industrial standards. Its stability under controlled conditions ensures consistent performance in synthetic workflows. Suitable for use in fine chemical synthesis and as a building block for specialized derivatives.
2-hydroxypyridine-3-carboxylic acid structure
609-71-2 structure
Product Name:2-hydroxypyridine-3-carboxylic acid
CAS No:609-71-2
MF:C6H5NO3
MW:139.108801603317
MDL:MFCD00010100
CID:38809
PubChem ID:24879628
Update Time:2025-05-28

2-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxynicotinic acid
    • 2-HYDROXYPYRIDINE-3-CARBOXYLIC ACID
    • 3-CARBOXY-2(1H)-PYRIDINONE
    • TIMTEC-BB SBB004180
    • 1,2-dihydro-2-oxonicotinic acid
    • 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-
    • 2-Hydroxy-3-picolinic acid
    • 2-Hydroxynicotinic acid, 2-Hydroxypyridine-3-carboxylic acid
    • 2-Oxo-1,2-dihydropyridine-3-carboxylic acid
    • 2-hydroxy-3-carboxypyridine
    • 2-hydroxy-3-nicotinic acid
    • 2-hydroxyl nicotinic acid
    • 2-Hydroxynicotinic a
    • 2-hydroxynicotininic acid
    • 2-oxy-pyridine-3-carboxylic acid
    • 3-Carboxy-2-pyridone
    • 2-Hydroxy-3-pyridinecarboxylic Acid
    • 2-hydroxynicotinicacid
    • 2-oxo-1H-pyridine-3-carboxylic acid
    • TMQ68Q9BA3
    • 1,2-Dihydro-2-oxo-3-pyridinecarboxylic acid
    • UEYQJQVBUVAELZ-UHFFFAOYSA-N
    • UEYQJQVBUVAELZ-UHFFFA
    • CHEBI:166572
    • 609-71-2
    • AM20070024
    • EINECS 210-198-2
    • F2191-0002
    • Q27290030
    • NS00014698
    • MFCD00010100
    • 2-hydroxy-nicotinic acid
    • oxopyridine-3-carboxylic acid
    • 2-Hydroxypyridine-3-carboxylic acid, 98%
    • EN300-17753
    • H0795
    • 2-ODHPCA
    • CHEMBL53297
    • A8475
    • FT-0602428
    • 2-Hydroxynicotinic acid, purum, >=98.0% (T)
    • SCHEMBL107538
    • 2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
    • 2-Oxopyridine-3-carboxylic acid
    • AC-3028
    • NSC-226152
    • PS-5332
    • MFCD01859877
    • CS-W018547
    • NICOTINIC ACID, 1,2-DIHYDRO-2-OXO-
    • NSC226152
    • Z57012260
    • F2190-0004
    • SY003611
    • Oprea1_483223
    • UEYQJQVBUVAELZ-UHFFFAOYSA-
    • 2-OHnicH
    • AI-942/25034173
    • 2-Oxo-1,2-dihydropyridine-3-carboxylic acid, AldrichCPR
    • 2-hydroxy nicotinic acid
    • AB7337
    • ES6
    • 2-oxo-1,2-dihydropyridine-3-carboxylicacid
    • AKOS000103823
    • AB01020
    • NSC 226152
    • DTXSID20209735
    • UNII-TMQ68Q9BA3
    • AKOS000103822
    • W-105218
    • DB-347276
    • STK317943
    • AC-907/25014106
    • BBL009636
    • 949734-25-2
    • BBL001459
    • STK317942
    • 1,2-Dihydro-2-oxo-3-pyridinecarboxylic acid;1,2-Dihydro-2-oxonicotinic acid 1,2-dihydro-2-oxo-3-pyridinecarboxylic acid;1,2-Dihydro- 2-oxonicotinic acid
    • FH24065
    • 210-198-2
    • DTXCID70132226
    • 2-hydroxypyridine-3-carboxylic acid
    • MDL： MFCD00010100
    • Inchi： 1S/C6H5NO3/c8-5-4(6(9)10)2-1-3-7-5/h1-3H,(H,7,8)(H,9,10)
    • InChI Key： UEYQJQVBUVAELZ-UHFFFAOYSA-N
    • SMILES： O=C1C(C(=O)O)=CC=CN1
    • BRN： 119028

Computed Properties

  • Exact Mass: 139.02700
  • Monoisotopic Mass: 139.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4429 (rough estimate)
  • Melting Point: 258-261 °C (lit.)
  • Boiling Point: 436℃ at 760 mmHg
  • Flash Point: 217.5℃
  • Refractive Index: 1.5423 (estimate)
  • Solubility: 0.1 M NaOH: 0.1 g/mL, clear
  • PSA: 70.42000
  • LogP: 0.48540
  • Solubility: Not available

2-hydroxypyridine-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38

2-hydroxypyridine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-hydroxypyridine-3-carboxylic acid Pricemore >>

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2-hydroxypyridine-3-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:609-71-2)2-Hydroxy acid
Order Number:LE4878;LE26512598
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:609-71-2)2-Hydroxynicotinic acid
Order Number:sfd1958
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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609-71-2 (2-hydroxypyridine-3-carboxylic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:609-71-2)2-Hydroxy acid
LE4878;LE26512598
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:609-71-2)2-Hydroxynicotinic acid
sfd1958
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email